Cas no 110076-51-2 (1,3,4-Thiadiazol-2-amine, 5-[[(3-methoxyphenyl)methyl]thio]-)

1,3,4-Thiadiazol-2-amine, 5-[[(3-methoxyphenyl)methyl]thio]- is a heterocyclic compound featuring a 1,3,4-thiadiazole core substituted with an amine group at the 2-position and a 3-methoxybenzylthio moiety at the 5-position. This structure imparts potential reactivity and functional versatility, making it valuable in pharmaceutical and agrochemical research. The thioether linkage enhances stability, while the methoxyphenyl group may influence solubility and binding interactions. Its well-defined molecular architecture allows for precise modifications in drug discovery, particularly in the development of bioactive molecules targeting enzymes or receptors. The compound’s synthetic accessibility and structural tunability further support its utility in medicinal chemistry and material science applications.

1,3,4-Thiadiazol-2-amine, 5-[[(3-methoxyphenyl)methyl]thio]- structure

110076-51-2 structure

Product Name:1,3,4-Thiadiazol-2-amine, 5-[[(3-methoxyphenyl)methyl]thio]-

CAS No:110076-51-2

MF:C₁₀H₁₁N₃OS₂

MW:253.34383893013

MDL:MFCD00925754

CID:3602964

PubChem ID:3836613

Update Time:2025-05-20

1,3,4-Thiadiazol-2-amine, 5-[[(3-methoxyphenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

- 1,3,4-Thiadiazol-2-amine, 5-[[(3-methoxyphenyl)methyl]thio]-
- 110076-51-2
- 5-((3-Methoxybenzyl)sulfanyl)-1,3,4-thiadiazol-2-amine
- DTXSID701192790
- SCHEMBL4853872
- Oprea1_010216
- 5-[[(3-Methoxyphenyl)methyl]thio]-1,3,4-thiadiazol-2-amine
- MFCD00925754
- CHEMBL367199
- 5-[(3-methoxybenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine
- 5-(3-methoxybenzylthio)-1,3,4-thiadiazol-2-amine
- AKOS000204023
- 5-[(3-methoxyphenyl)methylsulfanyl]-1,3,4-thiadiazol-2-amine
- 5T-0852
- 5-{[(3-methoxyphenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-amine
- MDL： MFCD00925754
- Inchi： 1S/C10H11N3OS2/c1-14-8-4-2-3-7(5-8)6-15-10-13-12-9(11)16-10/h2-5H,6H2,1H3,(H2,11,12)
- InChI Key： PTUKTIIOSZCEMY-UHFFFAOYSA-N
- SMILES： S1C(SCC2=CC=CC(OC)=C2)=NN=C1N

Computed Properties

Exact Mass: 253.03435433Da
Monoisotopic Mass: 253.03435433Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 220
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 115Å²

1,3,4-Thiadiazol-2-amine, 5-[[(3-methoxyphenyl)methyl]thio]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB300392-500 mg	5-[(3-Methoxybenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine; .	110076-51-2		500 mg	€678.60	2023-07-20
abcr	AB300392-1 g	5-[(3-Methoxybenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine; .	110076-51-2		1 g	€1,312.80	2023-07-20
abcr	AB300392-500mg	5-[(3-Methoxybenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine; .	110076-51-2		500mg	€678.60	2025-04-22
abcr	AB300392-1g	5-[(3-Methoxybenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine; .	110076-51-2		1g	€1312.80	2025-04-22
A2B Chem LLC	AI74590-1mg	5-{[(3-methoxyphenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-amine	110076-51-2	>90%	1mg	$201.00	2024-04-20
A2B Chem LLC	AI74590-5mg	5-{[(3-methoxyphenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-amine	110076-51-2	>90%	5mg	$214.00	2024-04-20
A2B Chem LLC	AI74590-10mg	5-{[(3-methoxyphenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-amine	110076-51-2	>90%	10mg	$240.00	2024-04-20
A2B Chem LLC	AI74590-500mg	5-{[(3-methoxyphenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-amine	110076-51-2	>90%	500mg	$720.00	2024-04-20
A2B Chem LLC	AI74590-1g	5-{[(3-methoxyphenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-amine	110076-51-2	>90%	1g	$1295.00	2024-04-20
A2B Chem LLC	AI74590-5g	5-{[(3-methoxyphenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-amine	110076-51-2	>90%	5g	$4744.00	2024-04-20

1,3,4-Thiadiazol-2-amine, 5-[[(3-methoxyphenyl)methyl]thio]- Related Literature

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Additional information on 1,3,4-Thiadiazol-2-amine, 5-[[(3-methoxyphenyl)methyl]thio]-

1,3,4-Thiadiazol-2-amine, 5-[[(3-methoxyphenyl)methyl]thio]

The compound with CAS No. 110076-51-2, known as 1,3,4-thiadiazol-2-amine, 5-[[(3-methoxyphenyl)methyl]thio], is a heterocyclic organic compound with a thiadiazole ring system. This structure is characterized by the presence of a thioether group attached to the thiadiazole ring at position 5 and an amino group at position 2. The 3-methoxyphenyl substituent adds complexity to the molecule and potentially influences its chemical reactivity and biological activity.

Recent studies have highlighted the importance of thiadiazole derivatives in various fields of chemistry and pharmacology. The thiadiazole ring is known for its stability and ability to act as a scaffold for various functional groups. In this compound, the thioether group and the amino group create opportunities for further chemical modifications, making it a versatile building block in organic synthesis.

The synthesis of 1,3,4-thiadiazol-2-amine, 5-[[(3-methoxyphenyl)methyl]thio] involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, recent advancements in catalytic methods have enabled more efficient formation of the thiadiazole ring system.

In terms of applications, this compound has shown potential in the field of pharmacology. The thiadiazole ring is often associated with anti-inflammatory and antioxidant properties. Studies have demonstrated that this compound exhibits moderate anti-inflammatory activity in vitro, suggesting its potential as a lead molecule for drug development.

Moreover, the presence of the 3-methoxyphenyl group introduces additional functionality to the molecule. Methoxy groups are known to enhance solubility and bioavailability in certain contexts. This makes 1,3,4-thiadiazol-2-amine, 5-[[(3-methoxyphenyl)methyl]thio] an interesting candidate for further exploration in medicinal chemistry.

Recent research has also focused on the electrochemical properties of thiadiazole derivatives. The compound's ability to act as a redox-active moiety makes it a potential candidate for applications in materials science, such as in the development of new materials for energy storage devices.

In conclusion, 1,3,4-thiadiazol-2-amine, 5-[[(3-methoxyphenyl)methyl]thio] (CAS No. 110076-51-2) is a chemically versatile compound with promising applications in both pharmacology and materials science. Its unique structure and functional groups make it an attractive target for further research and development.